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Compound of Interest

Compound Name: 7-Fluorobenzofuran-3(2H)-one

Cat. No.: B1285881 Get Quote

Essential Safety and Handling Guide for 7-
Fluorobenzofuran-3(2H)-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, logistical, and disposal information for handling 7-
Fluorobenzofuran-3(2H)-one. Adherence to these procedures is essential for ensuring

laboratory safety and minimizing risks associated with this chemical. Due to the limited

availability of specific hazard data for this compound, a cautious approach is mandated,

treating it as potentially hazardous.

Hazard Identification and Personal Protective Equipment
(PPE)
Given the presence of a fluorinated organic structure and a ketone functional group, this

compound should be handled with care. The following PPE is required to minimize exposure

and ensure personal safety.
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Protection Type Recommended Equipment Purpose

Eye Protection
Chemical splash goggles and

a face shield

To protect against potential

splashes and aerosols.[1]

Hand Protection

Double gloving with chemically

resistant gloves (e.g., Butyl

rubber or PVA)

To prevent skin contact. Check

glove manufacturer's

compatibility chart. Nitrile and

PVC gloves may offer poor

resistance to ketones.[2][3][4]

Body Protection
Flame-resistant lab coat and a

chemical-resistant apron

To protect against spills and

splashes.[1]

Respiratory Protection

Use in a certified chemical

fume hood is mandatory. If

engineering controls are

insufficient, a NIOSH-approved

respirator with appropriate

cartridges for organic vapors

should be used.[1]

To prevent inhalation of vapors

or dust.

Operational Plan: Step-by-Step Handling Procedures
A systematic approach to handling 7-Fluorobenzofuran-3(2H)-one is crucial for maintaining a

safe laboratory environment.
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Phase Procedure Key Safety Precautions

Receiving and Inspection

Upon receipt, inspect the

container for any damage or

leaks in a well-ventilated area.

Wear appropriate PPE during

inspection.

Storage

Store in a tightly sealed, clearly

labeled container in a cool, dry,

and well-ventilated area away

from incompatible materials

such as strong oxidizing

agents.

Keep away from heat, sparks,

and open flames.[5]

Preparation and Use

All handling, including

weighing and solution

preparation, must be

conducted in a certified

chemical fume hood.

Ensure all necessary PPE is

worn correctly. Have spill

cleanup materials readily

available.

Spill Management

In case of a small spill, alert

personnel in the immediate

area. Wearing appropriate

PPE, contain the spill with an

inert absorbent material and

collect it in a sealed container

for disposal. For large spills,

evacuate the area and contact

the institution's emergency

response team.[1]

Do not attempt to clean up a

large spill without proper

training and equipment.

Disposal Plan
Proper disposal of 7-Fluorobenzofuran-3(2H)-one and its waste is critical to prevent

environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure Regulatory Considerations

Unused or Expired Chemical

Dispose of as hazardous

waste in the original container

or a clearly labeled, compatible

container.

Follow all local, state, and

federal regulations for

hazardous waste disposal.

Contaminated Materials (e.g.,

gloves, absorbent pads)

Collect in a sealed and labeled

hazardous waste container.

Do not mix with general

laboratory waste.

Solutions and Reaction

Mixtures

Collect in a designated,

labeled, and sealed waste

container. Segregate

halogenated waste streams

from non-halogenated ones.[6]

The high-energy carbon-

fluorine bond may require

specific disposal methods like

high-temperature incineration.

[7][8]

Workflow for Handling 7-Fluorobenzofuran-3(2H)-
one
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Workflow for Safe Handling of 7-Fluorobenzofuran-3(2H)-one
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Caption: Safe handling workflow for 7-Fluorobenzofuran-3(2H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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